Cas no 2137792-69-7 (4,5-Dimethylthiophene-2-sulfonyl fluoride)

• Product Name: 4,5-Dimethylthiophene-2-sulfonyl fluoride
• CAS No: 2137792-69-7
• MF: C₆H₇FO₂S₂
• MW: 194.246982812881
• CID: 6510846
• PubChem ID: 165459136
• Update Time: 2025-07-17

4,5-Dimethylthiophene-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-727327
• 2137792-69-7
• 4,5-dimethylthiophene-2-sulfonyl fluoride
• 4,5-Dimethylthiophene-2-sulfonyl fluoride

• Inchi： 1S/C6H7FO2S2/c1-4-3-6(10-5(4)2)11(7,8)9/h3H,1-2H3
• InChI Key： JEWFYXOSCGHQBK-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=C1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 193.98714997g/mol
• Monoisotopic Mass: 193.98714997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.8Ų

Additional information on 4,5-Dimethylthiophene-2-sulfonyl fluoride

Introduction to 4,5-Dimethylthiophene-2-sulfonyl fluoride (CAS No. 2137792-69-7)

4,5-Dimethylthiophene-2-sulfonyl fluoride (CAS No. 2137792-69-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its sulfonyl fluoride functional group, which imparts reactivity and versatility in synthetic chemistry.

The molecular structure of 4,5-Dimethylthiophene-2-sulfonyl fluoride consists of a thiophene ring substituted with two methyl groups at the 4 and 5 positions, and a sulfonyl fluoride group at the 2 position. The thiophene ring is an aromatic heterocycle that provides stability and electronic properties, while the sulfonyl fluoride group is highly reactive and can participate in a variety of chemical reactions.

In the realm of pharmaceutical research, 4,5-Dimethylthiophene-2-sulfonyl fluoride has shown promise as a building block for the synthesis of bioactive molecules. Its reactivity allows for the formation of diverse functional groups, which can be tailored to target specific biological pathways or receptors. Recent studies have explored its use in the development of novel drugs for treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of 4,5-Dimethylthiophene-2-sulfonyl fluoride is in the synthesis of sulfonamide derivatives. Sulfonamides are a class of compounds with a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The sulfonyl fluoride group in 4,5-Dimethylthiophene-2-sulfonyl fluoride can be readily converted to sulfonamides through nucleophilic substitution reactions, making it an attractive starting material for the preparation of these bioactive molecules.

In addition to its pharmaceutical applications, 4,5-Dimethylthiophene-2-sulfonyl fluoride has also found use in materials science. The thiophene ring and sulfonyl fluoride group contribute to the compound's electronic properties, making it suitable for the development of advanced materials such as organic semiconductors and conductive polymers. These materials have potential applications in electronics, sensors, and energy storage devices.

The synthetic versatility of 4,5-Dimethylthiophene-2-sulfonyl fluoride has been further demonstrated through its use in click chemistry reactions. Click chemistry is a modular approach to chemical synthesis that involves fast and reliable reactions between functional groups. The sulfonyl fluoride group in 4,5-Dimethylthiophene-2-sulfonyl fluoride can participate in click reactions with azides or thiols to form stable covalent bonds. This property makes it a valuable reagent for the rapid assembly of complex molecular architectures.

The safety and handling of 4,5-Dimethylthiophene-2-sulfonyl fluoride are important considerations for researchers working with this compound. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. It is recommended to work under a fume hood to avoid inhalation of vapors and to wear appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4,5-Dimethylthiophene-2-sulfonyl fluoride (CAS No. 2137792-69-7) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.